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Compound of Interest

Compound Name: 3,4-Dichlorobiphenyl-d5

Cat. No.: B12301661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of the deuterated compound 3,4-Dichlorobiphenyl-d5. This document is

intended to serve as a valuable resource for professionals in research and development who

are working with or have an interest in this compound. The information is presented in a

structured format to facilitate easy access and comparison of data.

Core Physical and Chemical Data
3,4-Dichlorobiphenyl-d5 is a deuterated analog of 3,4-Dichlorobiphenyl, a member of the

polychlorinated biphenyl (PCB) class of compounds. The substitution of hydrogen with

deuterium atoms makes it a useful internal standard in analytical chemistry, particularly in mass

spectrometry-based methods for the detection and quantification of PCBs in various matrices.

The following table summarizes the key physical and chemical properties of 3,4-
Dichlorobiphenyl-d5. It is important to note that while some data for the deuterated compound

is available, other properties such as melting and boiling points have been estimated based on

the non-deuterated form due to a lack of specific experimental data for the d5 isotopologue.
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Property Value Source

Chemical Name
3,4-Dichlorobiphenyl-

2',3',4',5',6'-d5
LGC Standards[1]

Synonyms
3,4-Dichlorodiphenyl-d5; PCB

#12-d5
C/D/N Isotopes[2]

CAS Number 1276197-19-3 LGC Standards[1]

Molecular Formula C₁₂H₃D₅Cl₂ MedchemExpress[3]

Molecular Weight 228.13 g/mol MedchemExpress[3]

Appearance
White solid (for non-deuterated

form)
Guidechem[4]

Solubility 10 mM in DMSO MedchemExpress[3]

Melting Point

Not available (Est. based on

3,4-Dichlorobiphenyl: -107.3

°C)

AccuStandard[5]

Boiling Point
Not available (Est. based on

3,4-Dichlorobiphenyl: 99.2 °C)
AccuStandard[5]

Experimental Protocols
Detailed experimental protocols for determining the physical characteristics of organic

compounds are crucial for obtaining accurate and reproducible data. Below are generalized

methodologies for determining the melting and boiling points, which can be adapted for 3,4-
Dichlorobiphenyl-d5.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:
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Sample Preparation: A small amount of the finely powdered solid is packed into a capillary

tube, sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or an automated detection system.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to ensure

thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire solid has melted are recorded. This range is reported as the melting point.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology (Thiele Tube Method):

Sample Preparation: A small amount of the liquid is placed in a small test tube. A capillary

tube, sealed at one end, is inverted and placed inside the test tube.

Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube

containing a high-boiling point oil.

Heating: The Thiele tube is gently heated, and the oil circulates, ensuring uniform heating of

the sample.

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then removed, and the temperature at which the liquid just

begins to enter the capillary tube is recorded as the boiling point.

Signaling Pathways and Logical Relationships
While specific signaling pathway data for 3,4-Dichlorobiphenyl-d5 is not readily available, the

toxicological effects of its non-deuterated counterpart, 3,4-Dichlorobiphenyl, are known to be

mediated through interactions with cellular signaling pathways. Polychlorinated biphenyls
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(PCBs) are recognized as endocrine-disrupting chemicals, and many of their toxic effects are

mediated through the aryl hydrocarbon receptor (AhR).

The following diagram illustrates the generalized metabolic pathway of 3,4-Dichlorobiphenyl,

which is a critical aspect of its toxicology. The metabolism of PCBs is a key determinant of their

biological activity and persistence in the body.
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Caption: General metabolic pathway of 3,4-Dichlorobiphenyl.

The following diagram outlines a logical workflow for the experimental determination of the

physical characteristics of a chemical compound like 3,4-Dichlorobiphenyl-d5.

Workflow for Determining Physical Characteristics
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Caption: Workflow for determining physical characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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